Cas no 956503-08-5 (3-Amino-1-phenyl-1H-pyrazole-4-carboxamide)
956503-08-5 structure
Product Name:3-Amino-1-phenyl-1H-pyrazole-4-carboxamide
CAS No:956503-08-5
MF:C10H10N4O
MW:202.212601184845
CID:2105967
Update Time:2023-08-03
3-Amino-1-phenyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 3-amino-1-phenyl-1H-pyrazole-4-carboxamide
- BKSKDJDJPBQJJD-UHFFFAOYSA-N
- HMS1790O10
- 3-Amino-1-phenyl-1H-pyrazole-4-carboxamide
-
- Inchi: 1S/C10H10N4O/c11-9-8(10(12)15)6-14(13-9)7-4-2-1-3-5-7/h1-6H,(H2,11,13)(H2,12,15)
- InChI Key: BKSKDJDJPBQJJD-UHFFFAOYSA-N
- SMILES: O=C(C1C(N)=NN(C=1)C1C=CC=CC=1)N
Computed Properties
- Exact Mass: 202.085
- Monoisotopic Mass: 202.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86.9
3-Amino-1-phenyl-1H-pyrazole-4-carboxamide Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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